Omeprazole

• IUPAC Name: 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole
• InChI: InChI=1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)
• InChI Key: SUBDBMMJDZJVOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC
• Molecular Formula: C17H19N3O3S
• DSSTOX Substance ID: DTXSID6021080
• Molecular Weight: 345.4 g/mol
• Physical Description: Solid
• Solubility: 35.4 [ug/mL] (The mean of the results at pH 7.4), Freely soluble in ethanol and methanol, and slightly soluble in acetone and isopropanol and very slightly soluble in water., In water, 82.3 mg/L at 25 °C /Estimated/, 0.5 mg/mL
• Vapor Pressure: 9.2X10-13 mm Hg at 25 °C /Estimated/
• Mechanism of Action: Hydrochloric acid (HCl) secretion into the gastric lumen is a process regulated mainly by the H(+)/K(+)-ATPase of the proton pump, expressed in high quantities by the parietal cells of the stomach. ATPase is an enzyme on the parietal cell membrane that facilitates hydrogen and potassium exchange through the cell, which normally results in the extrusion of potassium and formation of HCl (gastric acid). Omeprazole is a member of a class of antisecretory compounds, the substituted _benzimidazoles_, that stop gastric acid secretion by selective inhibition of the _H+/K+ ATPase_ enzyme system. Proton-pump inhibitors such as omeprazole bind covalently to cysteine residues via disulfide bridges on the alpha subunit of the _H+/K+ ATPase_ pump, inhibiting gastric acid secretion for up to 36 hours. This antisecretory effect is dose-related and leads to the inhibition of both basal and stimulated acid secretion, regardless of the stimulus. **Mechanism of H. pylori eradication** Peptic ulcer disease (PUD) is frequently associated with _Helicobacter pylori_ bacterial infection (NSAIDs). The treatment of H. pylori infection may include the addition of omeprazole or other proton pump inhibitors as part of the treatment regimen,. _H. pylori_ replicates most effectively at a neutral pH. Acid inhibition in H. pylori eradication therapy, including proton-pump inhibitors such as omeprazole, raises gastric pH, discouraging the growth of H.pylori. It is generally believed that proton pump inhibitors inhibit the _urease_ enzyme, which increases the pathogenesis of H. pylori in gastric-acid related conditions., Omeprazole is a selective and irreversible proton pump inhibitor. Omeprazole suppresses gastric acid secretion by specific inhibition of the hydrogen-potassium adenosinetriphosphatase (H+, K+-ATPase) enzyme system found at the secretory surface of parietal cells. It inhibits the final transport of hydrogen ions (via exchange with potassium ions) into the gastric lumen. Since the H+/K+ ATPase enzyme system is regarded as the acid (proton) pump of the gastric mucosa, omeprazole is known as a gastric acid pump inhibitor. Omeprazole inhibits both basal and stimulated acid secretion irrespective of the stimulus., After oral administration, the onset of the antisecretory effect of omeprazole occurs within one hour, with the maximum effect occurring within two hours. Inhibition of secretion is about 50% of maximum at 24 hours and the duration of inhibition lasts up to 72 hours. The antisecretory effect thus lasts far longer than would be expected from the very short (less than one hour) plasma half-life, apparently due to prolonged binding to the parietal H + /K + ATPase enzyme. When the drug is discontinued, secretory activity returns gradually, over 3 to 5 days. The inhibitory effect of omeprazole on acid secretion increases with repeated once-daily dosing, reaching a plateau after four days.
• Color/Form: Crystals from acetonitrile, White to off-white crystalline powder
• CAS No.: 73590-58-6
• Melting Point: 156 °C

Description

Omeprazole is a proton pump inhibitor used to treat various conditions related to excessive stomach acid production, such as gastroesophageal reflux disease (GERD), peptic ulcer disease, and Zollinger-Ellison syndrome . It works by reducing the amount of acid produced in the stomach, providing relief from symptoms and promoting healing of the affected tissues .

Mechanism of Action

Target of Action

Omeprazole is a proton pump inhibitor (PPI) . Its primary target is the H+/K+ ATPase pump on gastric secretory cells . This pump is responsible for the final step in the production of gastric acid in the stomach .

Mode of Action

This compound works by inhibiting the H+/K+ ATPase pump , thereby reducing the secretion of gastric acid . It forms a covalent bond with the sulfhydryl group of the cysteine residues on the pump, leading to the inhibition of acid secretion . This results in an increase in gastric pH, providing relief from acid-related disorders .

Biochemical Pathways

This compound affects several biochemical pathways. It inhibits gastric acid secretion, which is part of the larger digestive function of the stomach . This compound has also been found to modulate autophagy in pancreatic cancer cells . Furthermore, it has been shown to bind to a wide range of proteins, forming highly stable complexes .

Pharmacokinetics

This compound shows concentration-dependent elimination kinetics and its oral bioavailability increases with the dose and during repeated administration . It is completely metabolized in the liver, primarily by CYP2C19 and CYP3A4 . The two major plasma metabolites are the sulphone and hydroxythis compound, neither of which contributes to the antisecretory activity . About 80% of a given dose is excreted in the urine, and the remainder via the bile .

Result of Action

The inhibition of gastric acid secretion by this compound leads to a decrease in gastric acidity. This provides relief from conditions such as gastroesophageal reflux disease (GERD), peptic ulcer disease, and other diseases characterized by the oversecretion of gastric acid . In addition, this compound promotes the healing of tissue damage and ulcers caused by gastric acid and H. pylori infection .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, a study on fish showed that inhibition of gastric acid secretion with this compound affected the fish’s specific dynamic action and growth rate . This suggests that the environment and the physiological state of the organism can influence the action and efficacy of this compound .

Biochemical Analysis

Biochemical Properties

Omeprazole’s therapeutic mechanism of action involves the formation of a disulfide linkage to cysteine residues in the H+/K+ ATPase pump on gastric secretory cells . This covalent linkage between the sole sulfur group of this compound and selected cysteine residues of the pump protein results in inhibition of acid secretion in the stomach .

Cellular Effects

This compound has been shown to have a wide range of effects on various types of cells. It has been found to bind to multiple proteins and is capable of forming highly stable complexes that are not dependent on disulfide linkages between the drug and protein targets .

Molecular Mechanism

The molecular mechanism of this compound involves the formation of a covalent bond with cysteine residues in the H+/K+ ATPase pump, resulting in the inhibition of acid secretion . This binding is not fully inhibited by cysteine alkylation and occurs at neutral pH .

Temporal Effects in Laboratory Settings

In a study where this compound and its stable isotope D3–this compound were administered to mice, several new metabolites of this compound were identified in both brain and plasma samples . A total of seventeen metabolites were observed, and the observed metabolites were different from each administration route or each matrix (brain or plasma) .

Dosage Effects in Animal Models

The study mentioned above administered this compound and its stable isotope D3–this compound concomitantly in a dose level of 50 mg/kg (1:1 ratio of this compound and D3–this compound mixture) to mice . The metabolite production varied according to the route of administration in the mouse plasma and brain .

Metabolic Pathways

This compound is involved in various metabolic pathways. In the study mentioned above, several new metabolites of this compound were identified in both brain and plasma samples .

Transport and Distribution

The study mentioned above found that the observed metabolites of this compound were different from each administration route or each matrix (brain or plasma) .

Subcellular Localization

The study mentioned above found that several new metabolites of this compound were identified in both brain and plasma samples .

Preparation Methods

Synthetic Routes and Reaction Conditions: Omeprazole is synthesized through a multi-step process. One common method involves the reaction of 5-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methylthio]-1H-benzimidazole with peroxyacetic acid in a two-phase water and chlorinated organic solvent medium under alkaline conditions . The reaction mixture is then separated into water and organic phases, and this compound is isolated from the organic phase .

Industrial Production Methods: In industrial settings, this compound is produced using similar synthetic routes but on a larger scale. The process involves the use of sodium sulfite and sodium hydroxide in an aqueous solution, followed by the addition of acetic acid and this compound seed crystals . The mixture is stirred, centrifuged, washed, and dried to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: Omeprazole undergoes various chemical reactions, including oxidation, reduction, and substitution. For example, it can be oxidized to form hydroxythis compound and the corresponding carboxylic acid .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include peroxyacetic acid for oxidation and sodium hydroxide for maintaining alkaline conditions . The reactions are typically carried out in organic solvents such as chlorinated solvents .

Major Products Formed: The major products formed from the reactions of this compound include hydroxythis compound and its carboxylic acid derivative .

Scientific Research Applications

Omeprazole has a wide range of scientific research applications. In chemistry, it is used as a model compound to study the behavior of proton pump inhibitors and their interactions with various reagents . In biology and medicine, this compound is extensively studied for its therapeutic effects on acid-related disorders and its potential role in preventing upper gastrointestinal bleeding in high-risk patients . Additionally, this compound is used in the pharmaceutical industry to develop new formulations and improve the bioavailability of proton pump inhibitors .

Comparison with Similar Compounds

While all these compounds share a similar mechanism of action, omeprazole is unique in its specific chemical structure and pharmacokinetic properties . For instance, esthis compound is the S-isomer of this compound and is considered to have a more consistent pharmacokinetic profile . Pantoprazole and lansoprazole differ in their chemical structures and are used for slightly different clinical indications .

Conclusion

This compound is a widely used proton pump inhibitor with significant therapeutic benefits for acid-related disorders. Its synthesis involves complex chemical reactions, and it undergoes various transformations to form active metabolites. This compound’s mechanism of action and its applications in scientific research make it a valuable compound in both medicine and industry. Compared to other proton pump inhibitors, this compound stands out due to its unique chemical properties and clinical efficacy.

Synthesis routes and methods I

Procedure details

To a 50 mL beaker was added about 1 g of (5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole to 30 mL of dimethylformamide (DMF). Additional (5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole was added to the resulting solution until a suspension of the material was formed. The solution was stirred for approximately 10 minutes, and then filtered through a 0.45 μm Poly(tetrafluoroethylene) (PTFE) or Nylon filter. The resulting saturated solution was placed in a shallow petri dish, covered and stored under refrigerated conditions (approximately 5° C.) with a humidity range of about 0 to 50 percent until crystals formed (between 4-6 days). The identity of the title compound is confirmed by single crystal x-ray diffraction and Raman spectroscopy, and shown to contain between about 96 and 98 percent (w/w) of the 6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole and between about 2 and 4 percent (w/w) of 5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole.

Synthesis routes and methods II

Procedure details

Approximately 850 mL of methanol was placed in a 1 liter glass bottle with a screw cap. The solution was saturated by dissolving approximately 10.5 g of (5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole, and the resulting solution was stirred. Once the solution was saturated, an additional 17 g of (5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl-methyl]sulfinyl]-1H-benzimidazole was added to the saturated solution to create a suspension. The cap was sealed and the saturated suspension was allowed to stir and equilibrate for about four days.

Synthesis routes and methods III

Procedure details

To a 50 mL beaker was added about 1 g of (5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole to 30 mL of dimethylformamide (DMF) containing 1 mL of ammonium hydroxide. Additional (5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole was added to the resulting solution until a suspension of the material was formed. The solution was stirred for approximately 10 minutes, and then filtered through a 0.45 μm Poly(tetrafluoroethylene) (PTFE) or Nylon filter. The resulting saturated solution was placed in a shallow petri dish, covered and stored under ambient conditions (approximately 25° C.) and a humidity range of 0 to 50 percent until crystals formed (between 1-4 days). The identity of the title compound is confirmed by single crystal x-ray diffraction and/or Raman spectroscopy. The resulting material was shown to contain between about 96 and 98 percent (w/w) of the 6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole and between about 2 and 4 percent (w/w) of 5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole.

Synthesis routes and methods IV

Procedure details

The procedure set forth in Example 2 is repeated except that ethanol is employed as a solvent in place of DMF and the resulting structure is shown by various X-ray crystal diffraction and/or Raman spectroscopy to contain between about 82 and 85 percent (w/w) of 6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole and between about 15 and 18 percent (w/w) of 5-methoxy 2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole.

Customer Q & A

Q1: How does omeprazole inhibit gastric acid secretion?

A1: this compound is a prodrug that requires activation in the acidic environment of the parietal cell canaliculi. [] Once activated, it binds to cysteine residues on the H+/K+ ATPase pump, irreversibly inhibiting its function. [] This inhibition effectively blocks the final step of acid secretion in the stomach. []

Q2: What are the downstream effects of this compound's acid suppression?

A2: this compound's potent and prolonged acid suppression leads to various physiological changes, including increased serum gastrin levels. [] Studies have shown that there is no direct correlation between fasting serum gastrin levels and the degree of gastric acid suppression in patients receiving this compound. []

Q3: What is the molecular formula and weight of this compound?

A3: While the provided texts do not explicitly state the molecular formula and weight of this compound, they highlight its single sulfur group, significant in its mechanism of action. []

Q4: How do the enantiomers of this compound differ in their pharmacokinetic properties?

A4: Research indicates that artemisinin, an antimalarial drug, induces CYP2C19, an enzyme involved in the metabolism of this compound. [] This induction significantly affects the pharmacokinetics of both this compound enantiomers. []

Q5: What is the stability of this compound in oral suspensions?

A5: this compound-sodium bicarbonate oral suspensions, stored at 4°C in darkness, retain over 96% of their initial this compound concentration for up to 28 days. [] The viscosity of these refrigerated suspensions remains stable over 7 days. []

Q6: Does this compound interact with other drugs?

A6: Yes, this compound can interact with various drugs. It has been shown to reduce the formation of the active metabolite of clopidogrel, potentially impacting its efficacy. [] Further research suggests that esthis compound, the S-enantiomer of this compound, may have a more favorable drug interaction profile compared to this compound. []

Q7: Does this compound act as a catalyst in any biological reactions?

A7: While this compound itself is not a catalyst, its mechanism of action involves irreversible binding to the H+/K+ ATPase, ultimately inhibiting the catalytic activity of this enzyme. []

A7: The provided research papers do not delve into the computational chemistry and modeling of this compound.

Q8: How does the structure of this compound contribute to its target specificity?

A9: While specific SAR studies are not discussed in the provided texts, this compound's structure, particularly its sulfur group, is essential for its activation and subsequent binding to the H+/K+ ATPase. [, ]

Q9: What are the formulation strategies to improve the stability or bioavailability of this compound?

A10: The use of enteric coating in this compound formulations protects the drug from degradation in the acidic environment of the stomach, ensuring its release and absorption in the small intestine. [, ]

Q10: How is this compound metabolized in the body?

A11: this compound is primarily metabolized by the cytochrome P450 (CYP) system in the liver, specifically by the CYP2C19 isoenzyme. [, , ] Genetic polymorphisms in CYP2C19 can significantly influence this compound's pharmacokinetics and therapeutic efficacy. [, , ]

Q11: What is the duration of action of a single dose of this compound?

A12: A single dose of 20 mg of this compound can significantly suppress maximal acid output (MAO) for over 24 hours. [] The duration of acid suppression can vary depending on the dose and individual patient factors. []

Q12: Does this compound exhibit gender-specific pharmacokinetic differences?

A13: Research suggests that there are gender-based pharmacokinetic differences in this compound metabolism. Studies have observed a significant increase in the Cmax, AUC, and elimination half-life of this compound in females compared to males. []

Q13: What is the efficacy of this compound in treating duodenal ulcers?

A14: this compound has been shown to be effective in healing duodenal ulcers, often demonstrating superior healing rates compared to H2 receptor antagonists like ranitidine and cimetidine. [, , ] The optimal dosage and duration of this compound treatment for duodenal ulcers may vary depending on individual patient factors. []

Q14: What is the role of this compound in Helicobacter pylori eradication?

A15: While this compound alone is not sufficient to eradicate Helicobacter pylori infection, it plays a crucial role in combination therapies. [, ] Studies suggest that higher doses of this compound (80 mg b.d.) combined with amoxicillin are more effective in achieving H. pylori eradication than lower doses. []

Q15: Is this compound effective in preventing stress ulcers?

A16: Studies suggest that both this compound and cimetidine can be effective in preventing stress ulcers, with this compound potentially demonstrating superior efficacy compared to cimetidine. []

Q16: Are there any known resistance mechanisms to this compound?

A16: The provided research does not focus on specific resistance mechanisms to this compound.

Q17: What is the safety profile of long-term this compound treatment?

A18: While this compound is generally well-tolerated, long-term treatment, especially at high doses, has been associated with potential adverse effects. [, ]

Q18: Are there any specific safety concerns regarding this compound use in children?

A19: Research indicates that high doses of this compound can be used to treat eosinophilic esophagitis (EoE) in children, but close monitoring for potential adverse effects is necessary. []

Q19: Are there any specific drug delivery systems designed for this compound?

A20: The provided texts do not discuss specific drug delivery systems for this compound beyond the use of enteric coatings in oral formulations. [, ]

Q20: What analytical methods are used to quantify this compound and its metabolites in biological samples?

A22: High-performance liquid chromatography (HPLC) with UV detection is a commonly used method for quantifying this compound and its metabolites in biological samples. [, , ]

A20: The provided research papers do not address the environmental impact and degradation of this compound.

Q21: How does the dissolution rate of this compound formulations impact its bioavailability?

A24: While the provided texts do not extensively cover dissolution rate, they emphasize the significance of enteric coatings in protecting this compound from degradation in the stomach, thereby ensuring its optimal dissolution and absorption in the intestine. [, ]

A21: Specific details about the validation of analytical methods for this compound are not provided in the research papers.

A21: The provided texts do not delve into the immunogenicity and immunological responses associated with this compound.

Q22: Does this compound interact with any drug transporters?

A28: Research indicates that this compound may interact with P-glycoprotein, a drug transporter, potentially impacting the absorption and bioavailability of co-administered drugs. []

Q23: Can this compound affect the activity of drug-metabolizing enzymes?

A29: Yes, this compound has been shown to inhibit the activity of CYP2C19, a key enzyme involved in the metabolism of various drugs. [, , , ] This inhibition can lead to increased plasma concentrations of co-administered drugs metabolized by CYP2C19, potentially increasing the risk of adverse effects. [, , , ]

A23: The provided texts do not specifically address the biocompatibility and biodegradability of this compound.

Q24: Are there alternative treatments to this compound for acid-related disorders?

A31: Yes, alternative treatments to this compound include other PPIs such as lansoprazole, esthis compound, pantoprazole, and rabeprazole, as well as H2 receptor antagonists like ranitidine and famotidine. [, , , , , ]

Q25: How does the efficacy of esthis compound compare to this compound?

A32: Esthis compound, the S-enantiomer of this compound, has demonstrated comparable or superior efficacy to this compound in some studies, particularly at higher doses. [, ]

A25: The provided texts do not cover aspects of recycling and waste management related to this compound.

A25: Specific research infrastructure and resources dedicated to this compound research are not mentioned in the provided papers.

Q26: What is the historical context of this compound's development and use?

A35: this compound represents a significant milestone in the treatment of acid-related disorders. It was the first PPI introduced into clinical practice and revolutionized the management of conditions like peptic ulcer disease and GERD. []

A36: The research presented highlights the interdisciplinary nature of this compound research, encompassing fields like pharmacology, gastroenterology, biochemistry, and pharmaceutics. [, , , , , ]